Cas no 2760491-44-7 ((2-aminopyridin-3-yl)boronic acid hydrochloride)

• Product Name: (2-aminopyridin-3-yl)boronic acid hydrochloride
• CAS No: 2760491-44-7
• MF: C₅H₈BClN₂O₂
• MW: 174.393219947815
• CID: 6600677
• PubChem ID: 71744277
• Update Time: 2026-03-11

(2-aminopyridin-3-yl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-aminopyridin-3-yl)boronic acid hydrochloride
• AKOS037644784
• RB2059
• MFCD23703516
• 2760491-44-7
• 2-AMINOPYRIDIN-3-YLBORONIC ACID HCL
• 2-AMINOPYRIDIN-3-YLBORONIC ACID HYDROCHLORIDE
• EN300-1605314
• Z3301588508
• 2-Aminopyridine-3-boronic acid hydrochloride
• AS-54412

• Inchi： 1S/C5H7BN2O2.ClH/c7-5-4(6(9)10)2-1-3-8-5;/h1-3,9-10H,(H2,7,8);1H
• InChI Key： QGICBGCEMGEPEB-UHFFFAOYSA-N
• SMILES： Cl.OB(C1=CC=CN=C1N)O

Computed Properties

• Exact Mass: 174.0367354g/mol
• Monoisotopic Mass: 174.0367354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on (2-aminopyridin-3-yl)boronic acid hydrochloride

Introduction to (2-aminopyridin-3-yl)boronic acid hydrochloride (CAS No. 2760491-44-7)

(2-aminopyridin-3-yl)boronic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2760491-44-7, is a significant compound in the realm of pharmaceutical chemistry and materials science. This boronic acid derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of novel therapeutic agents and advanced materials. The compound's unique structural properties, characterized by a pyridine ring substituted with an amino group at the 2-position and a boronic acid moiety at the 3-position, make it a valuable intermediate in organic synthesis and catalytic processes.

The< strong>boronic acid functional group in this molecule plays a pivotal role in its reactivity, enabling participation in various chemical transformations such as Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules, including biaryl structures that are prevalent in many pharmaceuticals. The< strong>hydrochloride salt form enhances the compound's solubility and stability, making it more amenable for use in solution-phase reactions and formulation development.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, with< strong>pyridine derivatives being a major class of interest. The< strong>aminopyridine scaffold is particularly noteworthy due to its biological activity and ease of functionalization. Specifically, compounds like< strong>(2-aminopyridin-3-yl)boronic acid hydrochloride have been explored for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The boronic acid moiety allows for selective binding to target proteins, making these derivatives attractive candidates for drug discovery.

The pharmaceutical industry has increasingly leveraged boronic acids due to their ability to form stable complexes with biological targets. For instance, the approval of drugs such as erlotinib and pegfilgrastim, which contain boronic acid functionalities, underscores the significance of this class of compounds. Current research is focused on optimizing synthetic routes to produce< strong>(2-aminopyridin-3-yl)boronic acid hydrochloride more efficiently while maintaining high purity standards. Advances in flow chemistry and green solvent systems have shown promise in improving yields and reducing environmental impact.

Beyond pharmaceutical applications, this compound finds utility in materials science, particularly in the development of organic electronic devices. Boronic acids are known for their role as precursors in the synthesis of polymers with tailored properties. The incorporation of< strong>(2-aminopyridin-3-yl)boronic acid hydrochloride into polymer backbones can enhance thermal stability and mechanical strength, making them suitable for use in flexible electronics and coatings.

The chemical properties of< strong>(2-aminopyridin-3-yl)boronic acid hydrochloride also make it a valuable tool in analytical chemistry. Its reactivity with metal ions allows for the development of sensitive sensors and diagnostic kits. For example, it has been used in colorimetric assays to detect trace amounts of metal contaminants in environmental samples. This application highlights the compound's potential beyond traditional pharmaceuticals and materials science.

In conclusion, (2-aminopyridin-3-yl)boronic acid hydrochloride (CAS No. 2760491-44-7) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features enable its use as a key intermediate in drug synthesis, a building block for advanced materials, and a component in analytical methods. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical innovation.